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Compound of Interest |
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Disclaimer: This document provides general guidance on the proper disposal of the research
chemical ACBI2. A specific Safety Data Sheet (SDS) for ACBI2 was not available at the time of
writing. The following procedures are based on guidelines for the handling and disposal of
cytotoxic and hazardous chemical waste, as well as the SDS for a similar PROTAC compound,
ACBI1. Always consult the official Safety Data Sheet for ACBI2 and adhere to your institution's
specific environmental health and safety (EHS) protocols.

Essential Safety and Logistical Information

ACBI2 is a potent, orally active VHL-recruiting PROTAC SMARCAZ2 degrader used in cancer
research. Due to its mechanism of action and intended use, it should be handled with the same
precautions as a cytotoxic agent. Proper disposal is crucial to ensure the safety of laboratory
personnel and to prevent environmental contamination.

Hazard Assessment

Based on the Safety Data Sheet for the related compound ACBI1, ACBI2 should be presumed
to be hazardous. The likely hazard classifications are summarized in the table below.
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Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Step-by-Step Disposal Procedures

The proper disposal of ACBI2 and any materials contaminated with it involves a multi-step
process of segregation, decontamination, and final disposal through your institution's
hazardous waste program.

Personal Protective Equipment (PPE)

Before handling ACBI2 in any form (solid, in solution, or as waste), the following PPE is
mandatory:

Gloves: Double gloving with nitrile gloves is recommended. Change gloves immediately if
they become contaminated.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A disposable or dedicated lab coat should be worn.

» Respiratory Protection: If there is a risk of aerosolization (e.g., when handling the solid
compound outside of a chemical fume hood), a properly fitted respirator (e.g., N95 or higher)
IS necessary.

Waste Segregation

All waste contaminated with ACBI2 must be segregated from regular laboratory trash. Use
designated, clearly labeled hazardous waste containers.

¢ Solid Waste: This includes contaminated gloves, bench paper, pipette tips, vials, and any
other disposable materials that have come into contact with ACBI2. Place these items in a
dedicated, sealed, and labeled hazardous waste bag or container.
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» Liquid Waste: Unused solutions of ACBI2, as well as the first rinse of any contaminated
glassware, should be collected in a labeled, leak-proof hazardous waste container. Do not
dispose of liquid ACBI2 waste down the drain.

o Sharps Waste: Needles, syringes, or any other sharps contaminated with ACBI2 must be
disposed of in a designated, puncture-resistant sharps container for hazardous chemical
waste.

Decontamination of Work Surfaces and Equipment

All surfaces and non-disposable equipment that may have come into contact with ACBI2 must
be thoroughly decontaminated.

Initial Cleaning: Use a detergent solution to wash the surfaces.

« Inactivation (if applicable): While specific inactivation procedures for ACBI2 are not
documented, a common practice for many cytotoxic compounds is to use a solution of
bleach (sodium hypochlorite) followed by a neutralizing agent like sodium thiosulfate.
Caution: The compatibility of ACBI2 with bleach is unknown. Consult your institution's EHS
for guidance on appropriate chemical inactivation methods.

o Final Rinse: After decontamination, rinse the surfaces with 70% ethanol or isopropanol.

» Disposal of Cleaning Materials: All wipes and materials used for decontamination should be
disposed of as solid hazardous waste.

Final Disposal

o Labeling: Ensure all hazardous waste containers are properly labeled with the contents
(including "ACBI2"), the associated hazards (e.g., "Cytotoxic," "Hazardous Chemical
Waste"), and the date.

o Storage: Store sealed hazardous waste containers in a designated, secure area until they
are collected by your institution's EHS personnel.

o Collection: Follow your institution's procedures for requesting a hazardous waste pickup.
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Experimental Protocols

As no specific disposal protocols for ACBI2 are available, the following general experimental
protocol for the decontamination of a laboratory bench after working with a potent chemical
probe like ACBI2 should be followed.

Protocol: Benchtop Decontamination

o Preparation: Ensure all necessary materials are available: designated hazardous waste
bags, cleaning wipes, detergent solution, 70% ethanol, and appropriate PPE.

o Initial Wipe-Down: At the end of the experimental work, carefully wipe down the entire work
surface with disposable wipes soaked in a laboratory-grade detergent solution.

o Decontamination: Liberally apply a decontaminating solution recommended by your EHS
office for cytotoxic compounds to the work surface. Allow for the recommended contact time.

¢ Neutralization (if required): If a reactive decontaminant like bleach is used, apply a
neutralizing agent such as sodium thiosulfate.

¢ Final Rinse: Wipe the surface with 70% ethanol to remove any residues.

» Disposal: All used wipes and disposable materials from this procedure must be placed in the
designated solid hazardous waste container.

o PPE Removal: Remove PPE in the correct order (gloves last) and dispose of them in the
hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ACBI2.
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Caption: Workflow for the safe handling and disposal of ACBI2.

¢ To cite this document: BenchChem. [Proper Disposal of ACBI2: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13451338/docs#proper-disposal-of-achi2-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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